Cas no 2680717-75-1 (benzyl N-(4-cyano-2-sulfanylphenyl)carbamate)

• Product Name: benzyl N-(4-cyano-2-sulfanylphenyl)carbamate
• CAS No: 2680717-75-1
• MF: C₁₅H₁₂N₂O₂S
• MW: 284.332982063293
• CID: 5631824
• PubChem ID: 165908436
• Update Time: 2025-07-20

benzyl N-(4-cyano-2-sulfanylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28286885
• 2680717-75-1
• benzyl N-(4-cyano-2-sulfanylphenyl)carbamate

• Inchi： 1S/C15H12N2O2S/c16-9-12-6-7-13(14(20)8-12)17-15(18)19-10-11-4-2-1-3-5-11/h1-8,20H,10H2,(H,17,18)
• InChI Key： HUXZRNPWCBPGNV-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C=CC=1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 284.06194880g/mol
• Monoisotopic Mass: 284.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.1Ų

Additional information on benzyl N-(4-cyano-2-sulfanylphenyl)carbamate

Comprehensive Overview of Benzyl N-(4-cyano-2-sulfanylphenyl)carbamate (CAS No. 2680717-75-1)

Benzyl N-(4-cyano-2-sulfanylphenyl)carbamate (CAS No. 2680717-75-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique carbamate and sulfanyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 4-cyano substitution, enhances its reactivity, making it valuable for targeted applications in drug discovery and material science.

In recent years, the demand for high-purity intermediates like Benzyl N-(4-cyano-2-sulfanylphenyl)carbamate has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are particularly interested in its potential role as a building block for small-molecule inhibitors, which are critical in developing therapies for chronic diseases. The compound’s CAS No. 2680717-75-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of Benzyl N-(4-cyano-2-sulfanylphenyl)carbamate involves multi-step organic reactions, often starting from 2-amino-4-cyanothiophenol. Its carbamate linkage provides stability under physiological conditions, a property highly sought after in prodrug design. This aligns with the growing trend of AI-driven drug discovery, where computational models predict the efficacy of such intermediates in modular synthesis.

From an industrial perspective, CAS No. 2680717-75-1 is often discussed in the context of green chemistry. Manufacturers are exploring solvent-free or catalytic methods to produce this compound, reducing environmental impact. This resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and structure of Benzyl N-(4-cyano-2-sulfanylphenyl)carbamate. These methods ensure compliance with stringent regulatory standards, a topic frequently queried in patent filings and quality control forums. The compound’s sulfanyl group also opens avenues for chelation chemistry, relevant in metal-organic frameworks (MOFs) research.

In summary, Benzyl N-(4-cyano-2-sulfanylphenyl)carbamate (CAS No. 2680717-75-1) exemplifies the intersection of innovation and practical application in modern chemistry. Its adaptability across life sciences and materials engineering ensures its continued prominence in both academic and industrial settings.